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Compound of Interest

Compound Name: 1,3-Diacetoxypropane

CAS No.: 628-66-0

Cat. No.: B1205214

Get Quote

This guide provides an in-depth exploration of 1,3-Diacetoxypropane, a versatile diester with

significant applications in the chemical and pharmaceutical industries. From its fundamental

physicochemical properties to its synthesis and diverse applications, this document offers a

technical resource for researchers, scientists, and professionals in drug development.

Introduction and Core Chemical Identity
1,3-Diacetoxypropane, also known as 1,3-propanediol diacetate or trimethylene acetate, is an

organic compound classified as an acetate ester. It is formally derived from the condensation of

the two hydroxyl groups of propane-1,3-diol with acetic acid.[1][2] Its molecular structure,

featuring two acetoxy groups on a propane backbone, imparts unique chemical properties that

make it a valuable solvent and chemical intermediate.[1]

The core identification parameters for 1,3-Diacetoxypropane are summarized below:
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Parameter Value Source(s)

CAS Number 628-66-0 PubChem[3], ECHEMI[2]

Molecular Formula C₇H₁₂O₄ Smolecule[1], PubChem[3]

Molecular Weight 160.17 g/mol Smolecule[1], PubChem[3]

IUPAC Name 3-acetyloxypropyl acetate PubChem[3]

Synonyms

1,3-Propanediol diacetate,

Trimethylene acetate, 1,3-

Propylene glycol diacetate

ECHEMI[2], NIST[4]

Physicochemical and Spectroscopic Profile
The physical and chemical properties of 1,3-Diacetoxypropane are crucial for its handling,

application, and analysis.

Property Value Source(s)

Appearance Colorless liquid
Inferred from properties of

similar compounds

Boiling Point 209.5 °C ECHEMI[2]

Density 1.06 g/cm³ ECHEMI[2]

Flash Point 97.5 °C ECHEMI[2]

Water Solubility 0.62 M ECHEMI[2]

Refractive Index 1.417 ECHEMI[2]

Spectroscopic data is essential for the identification and characterization of 1,3-
Diacetoxypropane. The National Institute of Standards and Technology (NIST) provides

reference spectra for this compound, including Infrared (IR) and Mass Spectrometry (MS) data,

which are invaluable for quality control and research purposes.[4]

Synthesis and Manufacturing Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://patents.google.com/patent/US3769331A/en
https://www.echemi.com/products/pid_Rock5987-trimethyleneacetate.html
https://www.smolecule.com/products/s579597
https://patents.google.com/patent/US3769331A/en
https://www.smolecule.com/products/s579597
https://patents.google.com/patent/US3769331A/en
https://patents.google.com/patent/US3769331A/en
https://www.echemi.com/products/pid_Rock5987-trimethyleneacetate.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628660&Units=SI&Mask=3F92
https://www.benchchem.com/product/b1205214/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-3-diacetoxypropane
https://www.echemi.com/products/pid_Rock5987-trimethyleneacetate.html
https://www.echemi.com/products/pid_Rock5987-trimethyleneacetate.html
https://www.echemi.com/products/pid_Rock5987-trimethyleneacetate.html
https://www.echemi.com/products/pid_Rock5987-trimethyleneacetate.html
https://www.echemi.com/products/pid_Rock5987-trimethyleneacetate.html
https://www.benchchem.com/product/b1205214/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-3-diacetoxypropane
https://www.benchchem.com/product/b1205214/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-3-diacetoxypropane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628660&Units=SI&Mask=3F92
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary route for synthesizing 1,3-Diacetoxypropane is through the esterification of 1,3-

propanediol. This can be achieved using either acetic acid or acetic anhydride as the

acetylating agent.

Direct Esterification with Acetic Acid
The most common and straightforward method involves the reaction of propane-1,3-diol with

acetic acid.[1] This reaction is typically catalyzed by a strong acid, such as sulfuric acid, and

driven to completion by removing the water formed during the reaction.
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Reactants Reaction Conditions

Products

1,3-Propanediol

Reaction

Acetic Acid (2 eq.) Acid Catalyst (e.g., H₂SO₄) Heat (to drive reaction) Water Removal (e.g., Dean-Stark)

1,3-Diacetoxypropane Water (2 eq.)

Removed
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1,3-Diacetoxypropane

Hydrolysis
(Saponification)

1,3-Propanediol

Polycondensation with
Terephthalic Acid

Polytrimethylene Terephthalate (PTT)

Applications:
Textiles, Carpets,
Thermoplastics

Click to download full resolution via product page

Caption: Role of 1,3-Diacetoxypropane as an intermediate for PTT synthesis.

Solvents and Other Industrial Uses
Due to its moderate polarity and low toxicity, 1,3-Diacetoxypropane is a candidate for use as a

solvent for resins, lacquers, and cellulose derivatives. [1]It is also a valuable starting material

for the synthesis of pesticides and pharmaceutical products. [3]Additionally, its ester

characteristics suggest potential use as a flavoring agent in the food industry. [1]

Safety, Handling, and Experimental Protocols
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Safety and Handling
While a specific safety data sheet (SDS) for 1,3-Diacetoxypropane is not readily available in

the search results, information on its precursor, 1,3-propanediol, indicates low toxicity. [5][6]1,3-

propanediol is not classified as a hazardous substance and is not expected to be a skin or eye

irritant. [5][7]General laboratory safety precautions, such as wearing appropriate personal

protective equipment (gloves, safety glasses), are recommended when handling 1,3-
Diacetoxypropane.

Experimental Protocol: Laboratory Scale Synthesis
The following is a representative protocol for the synthesis of 1,3-Diacetoxypropane via direct

esterification.

Materials:

1,3-Propanediol

Glacial Acetic Acid

Concentrated Sulfuric Acid

Saturated Sodium Bicarbonate Solution

Anhydrous Magnesium Sulfate

Round-bottom flask, reflux condenser, heating mantle, separatory funnel, distillation

apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine 1,3-propanediol and a molar excess of

glacial acetic acid (approximately 2.5 equivalents).

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture

while stirring.
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Reflux: Heat the mixture to reflux for several hours to drive the esterification reaction.

Monitor the reaction progress using a suitable technique (e.g., TLC or GC).

Workup:

Cool the reaction mixture to room temperature.

Carefully transfer the mixture to a separatory funnel and wash with water to remove

excess acetic acid and sulfuric acid.

Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution

until effervescence ceases.

Wash with brine to remove residual water.

Drying and Purification:

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude 1,3-Diacetoxypropane by fractional distillation under reduced pressure.

Conclusion
1,3-Diacetoxypropane is a valuable and versatile chemical with a well-defined profile. Its role

as a key intermediate in the polymer industry, coupled with its potential as a solvent and a

building block for other fine chemicals, ensures its continued importance in various scientific

and industrial domains. This guide provides a foundational understanding of its properties,

synthesis, and applications, serving as a valuable resource for professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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